Cas no 1194374-33-8 (2-Bromo-5-ethylthiazole-4-carboxylic acid)

• Product Name: 2-Bromo-5-ethylthiazole-4-carboxylic acid
• CAS No: 1194374-33-8
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 5186857
• Update Time: 2025-05-22

2-Bromo-5-ethylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethylthiazole-4-carboxylic acid
• 2-Bromo-5-ethylthiazole-4-carboxylicacid
• 2-bromo-5-ethyl-1,3-thiazole-4-carboxylic acid
• 2-Bromo-5-ethyl-thiazole-4-carboxylic acid

• Inchi： 1S/C6H6BrNO2S/c1-2-3-4(5(9)10)8-6(7)11-3/h2H2,1H3,(H,9,10)
• InChI Key： LODRVRAMGBHXAW-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(CC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4

Additional information on 2-Bromo-5-ethylthiazole-4-carboxylic acid

Research Brief on 2-Bromo-5-ethylthiazole-4-carboxylic Acid (CAS: 1194374-33-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-5-ethylthiazole-4-carboxylic acid (CAS: 1194374-33-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate. This heterocyclic thiazole derivative serves as a crucial building block in the development of novel bioactive molecules, particularly in medicinal chemistry programs targeting infectious diseases and cancer therapeutics. Recent studies have highlighted its role in facilitating efficient derivatization through nucleophilic substitution reactions at the 2-bromo position, while the carboxylic acid moiety enables further functionalization via amide coupling or esterification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-5-ethylthiazole-4-carboxylic acid in the synthesis of potent kinase inhibitors. Researchers utilized this compound as a core scaffold to develop selective inhibitors of cyclin-dependent kinases (CDKs), achieving nanomolar potency through systematic modification of the thiazole ring system. The bromo-substituent proved particularly valuable for introducing diverse pharmacophores via palladium-catalyzed cross-coupling reactions, while the ethyl group contributed to optimal lipophilicity for cellular penetration.

In antimicrobial drug discovery, 2-Bromo-5-ethylthiazole-4-carboxylic acid has shown promise as a precursor for novel antibacterial agents. A recent patent application (WO2023056124) describes its conversion into thiazole-containing compounds with activity against multidrug-resistant Gram-positive pathogens. The structural features of this molecule, including the electron-deficient thiazole core and strategically placed bromine atom, enable the generation of compounds that interfere with bacterial cell wall biosynthesis through novel mechanisms of action.

Analytical characterization studies using advanced techniques such as NMR crystallography and mass spectrometry have provided detailed structural insights into 2-Bromo-5-ethylthiazole-4-carboxylic acid. Research published in ACS Omega (2024) revealed interesting solid-state packing patterns mediated by hydrogen bonding of the carboxylic acid group, which may influence its reactivity in solid-phase synthesis applications. These findings have important implications for process chemistry optimization in pharmaceutical manufacturing.

The safety profile and ADME properties of derivatives stemming from 2-Bromo-5-ethylthiazole-4-carboxylic acid have been systematically investigated in preclinical studies. Recent toxicological evaluations indicate that the core thiazole structure generally shows favorable metabolic stability, though the bromine substitution requires careful consideration in lead optimization to minimize potential off-target effects. Several research groups are currently exploring prodrug strategies to further improve the pharmacokinetic properties of compounds derived from this scaffold.

From a commercial perspective, the global market for 2-Bromo-5-ethylthiazole-4-carboxylic acid has expanded significantly, with current pricing reflecting its growing importance in pharmaceutical R&D. Supply chain analyses suggest increasing demand from contract research organizations specializing in fragment-based drug discovery, where this compound serves as a valuable starting material for library synthesis. Current production methods have been optimized to achieve >98% purity, as required for pharmaceutical applications.

Future research directions for 2-Bromo-5-ethylthiazole-4-carboxylic acid include exploration of its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary computational studies suggest the bromine atom could serve as an effective handle for developing selective covalent warheads. Additionally, the compound's utility in metal-organic framework (MOF) synthesis for drug delivery applications represents an emerging area of investigation that may yield innovative therapeutic platforms in coming years.